Cas no 1093739-87-7 (Benzyl 3-(naphthalen-2-yl)propanoate)

• Product Name: Benzyl 3-(naphthalen-2-yl)propanoate
• CAS No: 1093739-87-7
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 1029509
• PubChem ID: 45480514
• Update Time: 2025-06-11

Benzyl 3-(naphthalen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(naphthalen-2-yl)propanoate
• Benzyl 3-(phthalen-2-yl)propanoate
• benzyl 3-naphthalen-2-ylpropanoate
• 2-Naphthalenepropanoic acid, phenylmethyl ester
• NCXYLPCLRNCREW-UHFFFAOYSA-N
• DTXSID20670426
• 3-Naphthalen-2-yl-propionicacidbenzylester
• SCHEMBL21443056
• 1093739-87-7
• Benzyl3-(naphthalen-2-yl)propanoate

• MDL： MFCD17014674
• Inchi： 1S/C20H18O2/c21-20(22-15-17-6-2-1-3-7-17)13-11-16-10-12-18-8-4-5-9-19(18)14-16/h1-10,12,14H,11,13,15H2
• InChI Key： NCXYLPCLRNCREW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 290.130679813g/mol
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzyl 3-(naphthalen-2-yl)propanoate

Benzyl 3-(Naphthalen-2-yl)propanoate (CAS No. 1093739-87-7): A Comprehensive Overview

Benzyl 3-(naphthalen-2-yl)propanoate (CAS No. 1093739-87-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its benzyl and naphthalene moieties, which contribute to its distinct chemical properties and potential applications.

The molecular formula of Benzyl 3-(naphthalen-2-yl)propanoate is C₁₉H₁₈O₂, and its molecular weight is approximately 274.34 g/mol. The compound features a benzyl group attached to a carboxylic acid ester, which is further substituted with a naphthalene ring. This structural arrangement imparts the compound with a combination of aromatic and ester functionalities, making it an interesting subject for both academic research and industrial applications.

In recent years, the study of Benzyl 3-(naphthalen-2-yl)propanoate has expanded beyond its basic chemical properties to include its potential uses in various fields. One notable area of research is its application in the development of new pharmaceuticals. The compound's aromatic and ester functionalities can be leveraged to design molecules with specific biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 explored the potential of Benzyl 3-(naphthalen-2-yl)propanoate as a lead compound for the development of novel anti-inflammatory drugs. The researchers found that the compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a starting point for further drug discovery efforts.

Another area of interest is the use of Benzyl 3-(naphthalen-2-yl)propanoate in materials science. The compound's unique combination of aromatic and ester groups makes it suitable for the synthesis of advanced polymers and coatings. A recent study published in Polymer Chemistry demonstrated that Benzyl 3-(naphthalen-2-yl)propanoate can be used as a monomer to create polymers with enhanced mechanical properties and thermal stability.

The synthesis of Benzyl 3-(naphthalen-2-yl)propanoate has been extensively studied, with several methods reported in the literature. One common approach involves the esterification of 3-(naphthalen-2-yl)propanoic acid with benzyl alcohol using an acid catalyst. This method is known for its high yield and purity, making it suitable for large-scale production.

In addition to its synthetic routes, the safety and environmental impact of Benzyl 3-(naphthalen-2-yl)propanoate have also been evaluated. Studies have shown that the compound has low toxicity and is environmentally friendly when handled properly. These characteristics make it an attractive option for industrial applications where safety and sustainability are paramount.

The potential applications of Benzyl 3-(naphthalen-2-yl)propanoate extend beyond pharmaceuticals and materials science. In the field of analytical chemistry, the compound has been used as a reference standard for high-performance liquid chromatography (HPLC) due to its well-defined structure and stability. This use highlights its importance in ensuring accurate and reliable analytical results.

In conclusion, Benzyl 3-(naphthalen-2-yl)propanoate (CAS No. 1093739-87-7) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable resource for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, the future prospects for this compound are promising.